Cas no 2172512-03-5 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid
• CAS No: 2172512-03-5
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 5999972
• PubChem ID: 165878850
• Update Time: 2025-05-20

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid
• 2172512-03-5
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-4,4,4-trifluorobutanoic acid
• EN300-1528619

• Inchi： 1S/C25H25F3N2O5/c26-25(27,28)21(12-22(31)32)30-23(33)18-10-5-11-20(18)29-24(34)35-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-4,6-9,18-21H,5,10-13H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： LLJBAAGVTKOYBT-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid: A Comprehensive Overview

The compound with CAS No 2172512-03-5, known as 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and functional groups, which make it a valuable tool in fields such as drug discovery, material science, and advanced chemical synthesis.

At its core, the molecule consists of a cyclopentane ring substituted with a formamido group and a trifluorobutanoic acid moiety. The presence of the fluorenylmethoxycarbonyl (Fmoc) group introduces additional functionality, enhancing the compound's versatility. The Fmoc group is particularly notable for its role in peptide synthesis as a protecting group for amino acids, making this compound a promising candidate for use in peptide-based drug development.

Recent studies have highlighted the importance of trifluorobutanoic acid derivatives in the design of bioactive molecules. The trifluoromethyl group (-CF3) is known to confer stability and lipophilicity to compounds, which are desirable properties in drug design. In this compound, the trifluorobutanoic acid moiety serves as a scaffold for further functionalization, enabling the creation of diverse bioactive agents with potential applications in treating various diseases.

The integration of the cyclopentane ring into the molecule introduces rigidity and structural diversity. Cyclopentane derivatives are widely used in organic synthesis due to their stability and ability to participate in various chemical reactions. In this case, the cyclopentane ring is substituted with an Fmoc-amino group, which not only enhances the molecule's reactivity but also provides a platform for further chemical modifications.

One of the most exciting aspects of this compound is its potential in peptide synthesis. The Fmoc group is a well-established protecting group in solid-phase peptide synthesis (SPPS), where it plays a critical role in controlling the reactivity of amino acids during assembly. By incorporating this group into a larger molecule like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid, researchers can explore new avenues for constructing complex peptide structures with enhanced stability and functionality.

Moreover, the trifluorobutanoic acid component of this compound has been shown to exhibit interesting pharmacokinetic properties. Studies have demonstrated that trifluoromethylated compounds often display improved absorption and bioavailability compared to their non-fluorinated counterparts. This makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid an attractive candidate for use in drug delivery systems and targeted therapies.

In terms of synthetic chemistry, this compound represents a significant advancement in the design of multifunctional molecules. Its complex structure requires precise control over reaction conditions and reagents to ensure successful synthesis. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to assemble this molecule from simpler precursors.

The combination of these features makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid a versatile building block for constructing advanced chemical libraries. These libraries are essential for high-throughput screening campaigns aimed at identifying novel therapeutic agents with specific biological activities.

In conclusion, CAS No 2172512-03-5 represents a cutting-edge molecule with immense potential in modern chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide synthesis, drug discovery, and material science. As our understanding of its properties continues to grow, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to complex problems.